Cas no 3400-22-4 (4-Methoxy-N-methylbenzamide)

4-Methoxy-N-methylbenzamide structure

Product Name:4-Methoxy-N-methylbenzamide

CAS No:3400-22-4

Molecular Formula:C₉H₁₁NO₂

Molecular Weight:165.1891

MDL:MFCD00522600

CID:322286

PubChem ID:346031

4-Methoxy-N-methylbenzamide Properties

Names and Identifiers

- 4-Methoxy-N-methylbenzamide
- benzamide, 4-methoxy-N-methyl-
- 4-methoxy-N-methyl-benzamide
- (4-methoxyphenyl)-N-methylcarboxamide
- NSC404038
- N-Methyl-p-anisolcarbamid
- N-Methyl 4-methoxybenzamide
- SIOAPROKUUGJAQ-UHFFFAOYSA-N
- BDBM190257
- STK395612
- SBB087913
- BBL003667
- 4042AB
- AK120611
- ST50450559
- T7720
- US9175357, 5754
- NSC-404038
- SB76117
- CHEMBL3932992
- DTXSID60323449
- SCHEMBL837307
- AKOS005433986
- C74747
- CS-0061778
- AP-065/34563049
- FT-0715146
- A875129
- Z32016396
- MFCD00522600
- DS-6230
- 3400-22-4
- 2,8-Diazaspiro[5.5]undecane-2-carboxylic acid 1,1-dimethylethyl ester
- SY105383
- VZH
- DA-06686
- +Expand
- MDL： MFCD00522600
- InChIKey： SIOAPROKUUGJAQ-UHFFFAOYSA-N
- Inchi： 1S/C9H11NO2/c1-10-9(11)7-3-5-8(12-2)6-4-7/h3-6H,1-2H3,(H,10,11)
- SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(C(N([H])C([H])([H])[H])=O)=C([H])C=1[H]

Computed Properties

Exact Mass: 165.07903
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 165.078978594g/mol
Heavy Atom Count: 12
Complexity: 151
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 38.3

Experimental Properties

PSA: 38.33

4-Methoxy-N-methylbenzamide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CHTH-100mg	4-METHOXY-N-METHYLBENZAMIDE	3400-22-4	96%	100mg	$12.00	2024-05-05
A2B Chem LLC	AF82165-100mg	4-Methoxy-n-methylbenzamide	3400-22-4	96%	100mg	$11.00	2024-04-20
Aaron	AR00CI1T-100mg	4-METHOXY-N-METHYLBENZAMIDE	3400-22-4	96%	100mg	$8.00
abcr	AB372082-250mg	4-Methoxy-N-methylbenzamide, 95%; .	3400-22-4	95%	250mg	€96.80
Alichem	A019143222-1g	4-Methoxy-N-methylbenzamide	3400-22-4	96%	1g	$210.00	2023-09-02
Ambeed	A324446-100mg	4-Methoxy-N-methylbenzamide	3400-22-4	96%	100mg	$15.0
Chemenu	CM125078-1g	4-methoxy-N-methylbenzamide	3400-22-4	95+%	1g	$204
Crysdot LLC	CD12081671-5g	4-Methoxy-N-methylbenzamide	3400-22-4	96%	5g	$594
eNovation Chemicals LLC	D566094-10g	4-METHOXY-N-METHYLBENZAMIDE	3400-22-4	97%	10g	$554	2022-09-05
OTAVAchemicals	5032238-50MG	4-methoxy-N-methylbenzamide	3400-22-4	95%	50MG	$58

4-Methoxy-N-methylbenzamide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:3400-22-4)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:3400-22-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-Methoxy-N-methylbenzamide Related Literature

1. Studies on the syntheses of heterocyclic compounds. Part CDLXVI. Synthesis of narwedine-type enones by photochemical cyclisation

T. Kametani,K. Yamaki,T. Terui,S. Shibuya,K. Fukumoto J. Chem. Soc. Perkin Trans. 1 1972 1513
2. I2-Catalyzed cross dehydrogenative coupling: rapid access to benzoxazinones and quinazolinones

Kaili Chen,Biao Gao,Yanguo Shang,Jianyao Du,Qinlan Gu,Jinxin Wang Org. Biomol. Chem. 2017 15 8770
3. Ruthenium-catalyzed C–H/O–H and C–H/N–H bond functionalizations: oxidative annulations of cyclopropyl-substituted alkynes

Monica Deponti,Sergei I. Kozhushkov,Dmitry S. Yufit,Lutz Ackermann Org. Biomol. Chem. 2013 11 142
4. Studies on the syntheses of heterocyclic compounds. Part CCCXV. Modified total synthesis of (±)-galanthamine through phenol oxidation

T. Kametani,K. Yamaki,H. Yagi,K. Fukumoto J. Chem. Soc. C 1969 2602
5. A systematic exploration of the effects of flexibility and basicity on sigma (σ) receptor binding in a series of substituted diamines

Trent Conroy,Madhura Manohar,Yu Gong,Shane M. Wilkinson,Michael Webster,Brian P. Lieberman,Samuel D. Banister,Tristan A. Reekie,Robert H. Mach,Louis M. Rendina,Michael Kassiou Org. Biomol. Chem. 2016 14 9388
6. Temperature-controlled redox-neutral ruthenium(ii)-catalyzed regioselective allylation of benzamides with allylic acetates

Rajendran Manikandan,Masilamani Jeganmohan Org. Biomol. Chem. 2016 14 7691
7. Amidation of unactivated ester derivatives mediated by trifluoroethanol

Christopher G. McPherson,Nicola Caldwell,Craig Jamieson,Iain Simpson,Allan J. B. Watson Org. Biomol. Chem. 2017 15 3507
8. Temperature-controlled redox-neutral ruthenium(ii)-catalyzed regioselective allylation of benzamides with allylic acetates

Rajendran Manikandan,Masilamani Jeganmohan Org. Biomol. Chem. 2016 14 7691
9. Copper-catalyzed cycloaddition between hydrogen phosphonates and activated alkenes: synthesis of phosphonoisoquinolinediones

Ju Wu,Yuzhen Gao,Xin Zhao,Liangliang Zhang,Weizhu Chen,Guo Tang,Yufen Zhao RSC Adv. 2016 6 303
10. Synthesis of N-alkyl and N-aryl isoquinolones and derivatives via Pd-catalysed C–H activation and cyclization reactions

Nana Zhang,Binyao Li,Hongban Zhong,Jianhui Huang Org. Biomol. Chem. 2012 10 9429

Related Categories

Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

3400-22-4 (4-Methoxy-N-methylbenzamide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3400-22-4)4-Methoxy-N-methylbenzamide

Purity:99%

Quantity:25g

Price($):396.0